Cas no 2680839-11-4 (tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate)
tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28288091
- 2680839-11-4
- tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate
-
- Inchi: 1S/C10H16BrN3O2/c1-5-14-6-7(11)8(13-14)12-9(15)16-10(2,3)4/h6H,5H2,1-4H3,(H,12,13,15)
- InChI Key: ZTNYQPXZDTUBMW-UHFFFAOYSA-N
- SMILES: BrC1=CN(CC)N=C1NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 289.04259g/mol
- Monoisotopic Mass: 289.04259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 56.2Ų
tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28288091-1g |
tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate |
2680839-11-4 | 1g |
$699.0 | 2023-09-08 | ||
| Enamine | EN300-28288091-5g |
tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate |
2680839-11-4 | 5g |
$2028.0 | 2023-09-08 | ||
| Enamine | EN300-28288091-10g |
tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate |
2680839-11-4 | 10g |
$3007.0 | 2023-09-08 | ||
| Enamine | EN300-28288091-0.05g |
tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate |
2680839-11-4 | 95.0% | 0.05g |
$587.0 | 2025-03-19 | |
| Enamine | EN300-28288091-0.1g |
tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate |
2680839-11-4 | 95.0% | 0.1g |
$615.0 | 2025-03-19 | |
| Enamine | EN300-28288091-0.25g |
tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate |
2680839-11-4 | 95.0% | 0.25g |
$642.0 | 2025-03-19 | |
| Enamine | EN300-28288091-0.5g |
tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate |
2680839-11-4 | 95.0% | 0.5g |
$671.0 | 2025-03-19 | |
| Enamine | EN300-28288091-1.0g |
tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate |
2680839-11-4 | 95.0% | 1.0g |
$699.0 | 2025-03-19 | |
| Enamine | EN300-28288091-2.5g |
tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate |
2680839-11-4 | 95.0% | 2.5g |
$1370.0 | 2025-03-19 | |
| Enamine | EN300-28288091-5.0g |
tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate |
2680839-11-4 | 95.0% | 5.0g |
$2028.0 | 2025-03-19 |
tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate
Recent Advances in the Synthesis and Applications of tert-Butyl N-(4-Bromo-1-ethyl-1H-pyrazol-3-yl)carbamate (CAS: 2680839-11-4)
The compound tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate (CAS: 2680839-11-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of biologically active molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, structural characteristics, and potential applications in drug discovery and development.
Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, owing to their broad spectrum of pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate serves as a crucial building block for the synthesis of more complex pyrazole-based compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, which showed promising activity against various cancer cell lines. The bromo-substitution at the 4-position of the pyrazole ring allows for further functionalization via cross-coupling reactions, making it a valuable scaffold for diversity-oriented synthesis.
In terms of synthetic methodologies, recent advancements have focused on optimizing the yield and purity of tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate. A team of researchers from the University of Cambridge reported a highly efficient one-pot synthesis route in Organic Letters (2024), which reduced the number of purification steps and improved overall yield by 15% compared to traditional methods. This innovation is particularly significant for large-scale production, where cost-effectiveness and scalability are critical factors.
Furthermore, the compound has been explored for its potential in targeted drug delivery systems. A 2024 study in ACS Chemical Biology investigated its incorporation into prodrug designs, where the tert-butyl carbamate group acts as a protective moiety that can be cleaved under specific physiological conditions. This approach enhances the bioavailability and reduces off-target effects of the active drug molecules, showcasing the compound's versatility beyond its role as a synthetic intermediate.
In conclusion, tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate (CAS: 2680839-11-4) continues to be a focal point in chemical biology research, with its applications expanding into drug discovery, synthetic methodology development, and targeted therapeutics. Future research directions may include exploring its use in covalent inhibitor design and as a probe for studying enzyme mechanisms. The ongoing innovations in its synthesis and applications underscore its importance as a valuable tool in medicinal chemistry.
2680839-11-4 (tert-butyl N-(4-bromo-1-ethyl-1H-pyrazol-3-yl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)